Cas no 2172138-53-1 (1-(benzyloxy)carbonyl-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2172138-53-1
• MF: C₂₀H₂₀ClNO₄
• MW: 373.830104827881
• CID: 6422995
• PubChem ID: 165525632
• Update Time: 2025-05-19

1-(benzyloxy)carbonyl-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(benzyloxy)carbonyl-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid
• EN300-1454405
• 2172138-53-1
• 1-[(benzyloxy)carbonyl]-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C20H20ClNO4/c1-13-9-15(7-8-18(13)21)16-10-22(11-17(16)19(23)24)20(25)26-12-14-5-3-2-4-6-14/h2-9,16-17H,10-12H2,1H3,(H,23,24)
• InChI Key： MMWMELKFLYNIHZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)C1CN(C(=O)OCC2C=CC=CC=2)CC1C(=O)O

Computed Properties

• Exact Mass: 373.1080858g/mol
• Monoisotopic Mass: 373.1080858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(benzyloxy)carbonyl-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid

Introduction to 1-(benzyloxy)carbonyl-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2172138-53-1)

1-(benzyloxy)carbonyl-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid, identified by its CAS number 2172138-53-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolidine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a benzyloxy carbonyl group and a substituted phenyl ring, contribute to its unique chemical properties and make it a valuable intermediate in synthetic chemistry.

The benzyloxy carbonyl moiety is a well-established protecting group in peptide synthesis, where it helps to stabilize carboxylic acid functionalities during various chemical reactions. This protective role is crucial in multi-step synthetic pathways, ensuring that reactive sites remain intact until the final stages of drug production. In contrast, the 4-(4-chloro-3-methylphenyl) substituent introduces electronic and steric effects that can modulate the biological activity of the compound. The chloro and methyl groups on the phenyl ring can influence enzyme binding affinity, solubility, and metabolic stability, making this derivative a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that derivatives of pyrrolidine, including 1-(benzyloxy)carbonyl-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid, may exhibit inhibitory effects on various enzymes implicated in metabolic disorders and inflammatory diseases. For instance, modifications to the pyrrolidine core have been shown to enhance binding affinity to targets such as kinases and proteases, which are key players in cancer pathways.

In parallel, synthetic methodologies have evolved to streamline the preparation of complex molecules like this one. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have made it possible to construct intricate aromatic systems with greater efficiency. The incorporation of 4-chloro-3-methylphenyl into the pyrrolidine scaffold exemplifies how strategic functionalization can yield compounds with tailored properties. Such modifications are often guided by structure-activity relationship (SAR) studies, which aim to correlate molecular structure with biological response.

The pharmaceutical industry has increasingly relied on advanced intermediates like 1-(benzyloxy)carbonyl-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid for the development of novel therapeutics. Preclinical trials have demonstrated that certain pyrrolidine derivatives exhibit potent pharmacological effects without significant toxicity at therapeutic doses. These findings underscore the importance of high-quality intermediates in drug discovery pipelines. Furthermore, green chemistry principles have encouraged researchers to optimize synthetic routes for sustainability, reducing waste and minimizing hazardous byproducts.

Another area of interest is the application of these compounds in enzyme inhibition studies. The pyrrolidine scaffold is known to interact with heme-containing enzymes, such as cytochrome P450s, which play critical roles in drug metabolism. By fine-tuning the substitution pattern on the phenyl ring, researchers can modulate substrate specificity and improve enzyme inhibition kinetics. This has implications not only for drug development but also for understanding metabolic pathways that may lead to disease.

The role of computational tools in drug design cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have become indispensable for predicting how small molecules will interact with biological targets at an atomic level. These predictions guide experimental efforts by highlighting key interactions between 1-(benzyloxy)carbonyl-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid and potential binding partners. Such insights are particularly valuable when designing molecules intended for oral administration or targeted delivery systems.

Industrial-scale production of complex intermediates like this one requires rigorous quality control measures to ensure consistency across batches. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify purity and structural integrity. These methods provide confidence that subsequent synthetic steps will proceed as planned without unexpected side reactions or impurities.

The versatility of 1-(benzyloxy)carbonyl-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid extends beyond its use as an intermediate; it also serves as a building block for more complex molecules through further functionalization. For example, removal of the benzyloxy carbonyl group under specific conditions can yield free carboxylic acids capable of forming amides or esters with other bioactive molecules. This adaptability makes it a valuable asset in medicinal chemistry libraries designed for rapid screening and optimization.

Future research directions may explore novel synthetic strategies for introducing additional functional groups into this scaffold while maintaining or enhancing biological activity. Advances in flow chemistry could further streamline its preparation, allowing for scalable synthesis under controlled conditions. Additionally, exploring its potential applications in non-traditional therapeutic areas—such as agrochemicals or materials science—could uncover unexpected benefits beyond human medicine.